Cas no 39449-02-0 (1,3-Propanediol, 2,2-bis(hydroxymethyl)-, benzoate)

• Product name: 1,3-Propanediol, 2,2-bis(hydroxymethyl)-, benzoate
• CAS No: 39449-02-0
• MF: C₅H₁₂O₄^.C₇H₆O₂
• MW: 258.26772
• CID: 1507816
• PubChem ID: 67397210

1,3-Propanediol, 2,2-bis(hydroxymethyl)-, benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2,2-bis(hydroxymethyl)-, benzoate
• benzoic acid,2,2-bis(hydroxymethyl)propane-1,3-diol
• Benzoic acid--2,2-bis(hydroxymethyl)propane-1,3-diol (1/1)
• 39449-02-0
• DTXSID20737220
• SCHEMBL2411132

• Inchi： InChI=1S/C7H6O2.C5H12O4/c8-7(9)6-4-2-1-3-5-6;6-1-5(2-7,3-8)4-9/h1-5H,(H,8,9);6-9H,1-4H2
• InChI Key： BGDXTDXIWWBMOZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)O.C(C(CO)(CO)CO)O

Computed Properties

• Exact Mass: 258.11034
• Monoisotopic Mass: 258.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.22